Ethyl 2-(6-Methoxy-3-pyridyl)-2-oxoacetate
Overview
Description
Ethyl 2-(6-Methoxy-3-pyridyl)-2-oxoacetate, also known as Mocetinostat, is a histone deacetylase inhibitor (HDACi) that has been extensively studied for its potential use in cancer therapy. HDACs play a crucial role in regulating gene expression, and their inhibition has been shown to induce cell cycle arrest, differentiation, and apoptosis in cancer cells. Mocetinostat has been found to be effective against several types of cancer, including hematological malignancies and solid tumors.
Scientific Research Applications
Synthesis and Biological Activities
Ethyl 2-(6-Methoxy-3-pyridyl)-2-oxoacetate is a key intermediate in the synthesis of various compounds with potential analgesic and anti-inflammatory activities. For instance, its derivatives have been synthesized to explore their analgesic and anti-inflammatory properties, demonstrating superior activities compared to reference drugs such as aspirin and ibuprofen. This highlights its significance in the development of new therapeutic agents (Agudoawu & Knaus, 2000).
Chemoselective Synthesis
The compound and its derivatives exhibit versatility in chemoselective synthesis, providing a pathway to create a variety of ethyl 2-oxo-2-(1-alkyl/aryl-6-(amino/ethoxy)-1,4,5,6-tetrahydropyridin-3-yl)acetates. These products are obtained in moderate to good yields, demonstrating the compound’s utility in generating novel synthetic targets with potential biological activities (Pretto et al., 2019).
Structural and Molecular Studies
Research on Ethyl 2-(6-Methoxy-3-pyridyl)-2-oxoacetate derivatives also extends into structural and molecular studies, such as crystal and molecular structure analyses. These studies provide insights into the physical and chemical properties of the compounds, which are crucial for understanding their reactivity and potential applications in material science or drug design (Kaur et al., 2012).
Novel Synthesis Approaches
Additionally, the compound serves as a foundation for the development of novel synthesis approaches, leading to new classes of heterocyclic derivatives. These synthesis strategies are vital for expanding the chemical space accessible for pharmaceutical development and other applications, such as the creation of new materials or catalysts (Mohamed, 2014; Mohamed, 2021).
Antimicrobial and Antifungal Activities
Derivatives of Ethyl 2-(6-Methoxy-3-pyridyl)-2-oxoacetate have been explored for their antimicrobial and antifungal activities. Such studies are critical for identifying new compounds that can be developed into treatments for various infections, addressing the growing concern of antibiotic resistance (Ghelani et al., 2017; Wardkhan et al., 2008).
Mechanism of Action
Target of Action
The primary targets of Ethyl 2-(6-Methoxy-3-pyridyl)-2-oxoacetate are currently unknown. This compound is structurally related to 6-Methoxy-3-pyridinylboronic acid
Pharmacokinetics
A structurally similar compound, 2-(6-methoxy-3-pyridyl)ethylamine, has been reported to have high gastrointestinal absorption and is predicted to be bbb permeant .
properties
IUPAC Name |
ethyl 2-(6-methoxypyridin-3-yl)-2-oxoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-3-15-10(13)9(12)7-4-5-8(14-2)11-6-7/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDEFQWOXBHMLOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CN=C(C=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(6-Methoxy-3-pyridyl)-2-oxoacetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
